Cas no 51171-82-5 (4-Phenylcyclohex-3-en-1-amine)

4-Phenylcyclohex-3-en-1-amine structure
4-Phenylcyclohex-3-en-1-amine structure
Product Name:4-Phenylcyclohex-3-en-1-amine
CAS No:51171-82-5
MF:C12H15N
MW:173.254203081131
CID:374958
PubChem ID:3039767
Update Time:2025-04-19

4-Phenylcyclohex-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclohexen-1-amine,4-phenyl-
    • 4-phenylcyclohex-3-en-1-amine
    • 2,3,4,5-Tetrahydro[1,1'-biphenyl]-4-amine
    • 4-Fenilcicloesen-(3)-ilammina [Italian]
    • 3-Cyclohexen-1-ylamine, 4-phenyl-
    • 2,3,4,5-Tetrahydro-[1,1'-biphenyl]-4-amine
    • DTXSID20965445
    • BS-28795
    • 4-Phenyl-3-cyclohexen-1-amine
    • 4-Phenyl-3-cyclohexen-1-ylamine
    • SCHEMBL14336758
    • 3-Cyclohexen-1-amine, 4-phenyl-
    • M.G. 6375
    • 4-Fenilcicloesen-(3)-ilammina
    • BCA17182
    • AKOS017504523
    • 51171-82-5
    • 4-Phenylcyclohex-3-en-1-amine
    • Inchi: 1S/C12H15N/c13-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-6,12H,7-9,13H2
    • InChI Key: FNYUULMCDRLBIY-UHFFFAOYSA-N
    • SMILES: NC1CC=C(C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 173.12055
  • Monoisotopic Mass: 173.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 282.5±40.0 °C at 760 mmHg
  • Flash Point: 129.8±22.6 °C
  • Refractive Index: 1.565
  • PSA: 26.02
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Phenylcyclohex-3-en-1-amine Security Information

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